Cas no 35841-63-5 (S-[2-(butylamino)-2-oxoethyl] O,O-diethyl phosphorothioate)

• Product Name: S-[2-(butylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
• CAS No: 35841-63-5
• MF: C₁₀H₂₂NO₄PS
• MW: 283.324742794037
• CID: 1475131
• PubChem ID: 215549
• Update Time: 2025-04-20

S-[2-(butylamino)-2-oxoethyl] O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-[2-(butylamino)-2-oxoethyl] O,O-diethyl phosphorothioate
• N-butyl-2-diethoxyphosphorylsulfanylacetamide
• 35841-63-5
• O,O-Diethyl S-(N-n-butylcarbamoyl) phosphorothiolate
• Phosphorothioic acid, S-(2-(butylamino)-2-oxoethyl) O,O-diethyl ester
• BRN 2276278
• DTXSID30189377

• Inchi： 1S/C10H22NO4PS/c1-4-7-8-11-10(12)9-17-16(13,14-5-2)15-6-3/h4-9H2,1-3H3,(H,11,12)
• InChI Key： JHKLRKZZJVNOIS-UHFFFAOYSA-N
• SMILES： S(CC(NCCCC)=O)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 283.10086
• Monoisotopic Mass: 283.10071635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 64.63